Cas no 918827-99-3 (Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-)

Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- structure
918827-99-3 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-
CAS No:918827-99-3
MF:C13H16O
MW:188.265543937683
CID:769993
PubChem ID:11636959
Update Time:2025-04-19

Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-
    • 1-tert-butyl-3-prop-2-ynoxybenzene
    • 1-(tert-Butyl)-3-(prop-2-yn-1-yloxy)benzene
    • 918827-99-3
    • A1-71419
    • SCHEMBL13165218
    • AKOS008950921
    • DTXSID00469799
    • Inchi: 1S/C13H16O/c1-5-9-14-12-8-6-7-11(10-12)13(2,3)4/h1,6-8,10H,9H2,2-4H3
    • InChI Key: BJLIKSNNTYQHAS-UHFFFAOYSA-N
    • SMILES: O(CC#C)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 188.120115130g/mol
  • Monoisotopic Mass: 188.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1668942-1g
1-(Tert-butyl)-3-(prop-2-yn-1-yloxy)benzene
918827-99-3 98%
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¥10258.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1668942-5g
1-(Tert-butyl)-3-(prop-2-yn-1-yloxy)benzene
918827-99-3 98%
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